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Compound of Interest

Compound Name: Tinophyllol

Cat. No.: B12402173 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the chemical structure, properties, and

potential biological activities of Tinophyllol, a naturally occurring compound. The information is

curated for professionals in the fields of chemical and biomedical research and drug

development.

Chemical Structure and Properties
Tinophyllol is a complex organic molecule with the systematic IUPAC name methyl

(2S,4aS,6aR,9R,10aS,10bS)-2-(furan-3-yl)-9-hydroxy-6a,10b-dimethyl-4-oxo-

1,2,4a,5,6,9,10,10a-octahydrobenzo[f]isochromene-7-carboxylate.[1] Its chemical identity is

well-defined by its unique structural arrangement and properties, which are summarized in the

table below.

Table 1: Chemical and Physical Properties of Tinophyllol
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Property Value Reference

IUPAC Name

methyl

(2S,4aS,6aR,9R,10aS,10bS)-2

-(furan-3-yl)-9-hydroxy-6a,10b-

dimethyl-4-oxo-

1,2,4a,5,6,9,10,10a-

octahydrobenzo[f]isochromene

-7-carboxylate

[1]

CAS Number 96552-83-9 [2]

Molecular Formula C₂₁H₂₆O₆ [1]

Molecular Weight 374.4 g/mol [1]
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Topological Polar Surface Area 86.0 Å² [1]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
6 [1]

Rotatable Bond Count 3 [1]

Heavy Atom Count 27 [1]

Complexity 672 [1]

Experimental Protocols: Isolation of Tinophyllol
Tinophyllol is a phytochemical that can be isolated from plant sources, notably from the stems

of Tinospora crispa. A general methodology for its isolation and purification from this botanical
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source is outlined below. This protocol is based on common phytochemical extraction and

separation techniques.

Protocol: General Isolation of Tinophyllol from Tinospora crispa

Preparation of Plant Material: The stems of Tinospora crispa are collected, washed, shade-

dried, and then ground into a coarse powder.[3]

Extraction: The powdered plant material is subjected to extraction with methanol at room

temperature. The resulting methanolic extract is then concentrated under reduced pressure

using a rotary evaporator to yield a crude extract.[2]

Solvent Partitioning: The crude methanolic extract is suspended in water and sequentially

partitioned with solvents of increasing polarity, such as n-hexane, dichloromethane (DCM),

and ethyl acetate. This process separates compounds based on their differential solubility.[2]

[4]

Column Chromatography: The fraction containing Tinophyllol (typically a medium-polarity

fraction like dichloromethane or ethyl acetate) is subjected to column chromatography over

silica gel. The column is eluted with a gradient of solvents, starting with a non-polar solvent

(e.g., n-hexane) and gradually increasing the polarity by adding a more polar solvent (e.g.,

ethyl acetate).

Fraction Collection and Analysis: Fractions are collected and monitored by Thin Layer

Chromatography (TLC) to identify those containing the compound of interest. Fractions with

similar TLC profiles are pooled together.

Purification: The pooled fractions containing Tinophyllol are further purified using repeated

column chromatography or other techniques like preparative High-Performance Liquid

Chromatography (HPLC) until a pure compound is obtained.

Structure Elucidation: The structure of the isolated pure Tinophyllol is confirmed using

spectroscopic methods such as Nuclear Magnetic Resonance (¹H-NMR, ¹³C-NMR), Mass

Spectrometry (MS), and Infrared (IR) spectroscopy.

Potential Biological Activity and Signaling Pathways
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Phytochemicals isolated from Tinospora crispa have been reported to exhibit a range of

biological activities, including anti-inflammatory, antioxidant, and anticancer effects.[1][2][5][6]

[7] While the specific biological activities of Tinophyllol are not extensively documented in the

currently available literature, its structural class suggests potential involvement in common

cellular signaling pathways associated with these effects.

A key pathway often modulated by anti-inflammatory and anticancer natural products is the

Nuclear Factor-kappa B (NF-κB) signaling pathway.[8][9][10][11][12] NF-κB is a crucial

transcription factor that regulates the expression of numerous genes involved in inflammation,

cell survival, and proliferation. Many natural compounds exert their therapeutic effects by

inhibiting the activation of NF-κB.

Below is a diagram illustrating a simplified representation of the canonical NF-κB signaling

pathway, a likely target for bioactive compounds like Tinophyllol.
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Figure 1: Simplified Canonical NF-κB Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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